Cas no 68400-78-2 (3-(butan-2-yl)aniline)
3-(butan-2-yl)aniline structure
Product Name:3-(butan-2-yl)aniline
CAS No:68400-78-2
MF:C10H15N
MW:149.232802629471
CID:1727447
PubChem ID:50193
Update Time:2025-04-21
3-(butan-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
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- 3-(butan-2-yl)aniline
- sec-Butylaniline
-
- Inchi: 1S/C10H15N/c1-3-8(2)9-5-4-6-10(11)7-9/h4-8H,3,11H2,1-2H3
- InChI Key: KXTQLJHNRFFXNH-UHFFFAOYSA-N
- SMILES: NC1=CC=CC(=C1)C(C)CC
Computed Properties
- Exact Mass: 149.12055
- Monoisotopic Mass: 149.120449
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26
Experimental Properties
- Density: 0.942
- Boiling Point: 241.6°C at 760 mmHg
- Flash Point: 102.6°C
- Refractive Index: 1.535
- PSA: 26.02
3-(butan-2-yl)aniline Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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